Anti-CCL2 (Carlumab)-SPDB-DM4

• Molecular Formula: C46H63ClN4O14S2
• Molecular Weight: 995.6 g/mol
• InChI: InChI=1S/C46H63ClN4O14S2/c1-26-13-11-14-33(61-10)46(59)25-32(62-43(58)48-46)27(2)41-45(6,64-41)34(24-38(55)50(8)30-22-29(21-26)23-31(60-9)40(30)47)63-42(57)28(3)49(7)35(52)18-19-44(4,5)67-66-20-12-15-39(56)65-51-36(53)16-17-37(51)54/h11,13-14,22-23,27-28,32-34,41,59H,12,15-21,24-25H2,1-10H3,(H,48,58)/b14-11+,26-13+/t27-,28+,32+,33-,34+,41+,45+,46+/m0/s1
• InChIKey: LAVNQRWLLQGEIB-NRKHPFJYSA-N

Anti-CCL2 (Carlumab)-SPDB-DM4: Identification & Characterization

Anti-CCL2 (Carlumab)-SPDB-DM4 is a targeted antibody-drug conjugate (ADC) that combines the humanized anti-CCL2 monoclonal antibody Carlumab (CNTO 888) with the microtubule inhibitor DM4 via a cleavable sulfo-SPDB disulfide linker . The ADC toxic molecule and linker component is sulfo-SPDB-DM4, in which the sulfonated SPDB linker confers enhanced aqueous solubility and reduced aggregation propensity compared to non-sulfonated disulfide linkers [1]. Carlumab binds human CCL2 (MCP-1) with picomolar affinity (KD = 22 pM) and blocks CCL2 interaction with its receptor CCR2, disrupting monocyte/macrophage recruitment into the tumor microenvironment [2]. This ADC is supplied as a research-use-only reagent for preclinical cancer research, available from multiple vendors including MedChemExpress, TargetMol, and Creative Biolabs in quantities ranging from 1 mg to 250 mg .

1

ADC Format

Targeted delivery of DM4 payload to CCL2-positive cells via Carlumab antibody

2

Linker Feature

Cleavable SPDB disulfide linker enables intracellular payload release and bystander metabolite diffusion

3

Use Context

Preclinical CCL2-positive solid tumor models; linker-payload comparative pharmacology

• [1] Creative Biolabs. Anti-CCL2 (Carlumab)-SPDB-DM4 ADC (CAT#: ADC-W-753) Product Page. Available at: https://www.creative-biolabs.com/adc/carlumab-spdb-dm4-adc-1034.htm (accessed 2026). View Source
• [2] Obmolova G, Teplyakov A, Malia TJ, Grygiel TLR, Sweet R, Snyder LA, Gilliland GL. Structural basis for high selectivity of anti-CCL2 neutralizing antibody CNTO 888. Mol Immunol. 2012;51(2):227-233. PMID: 22487721. View Source

Why Anti-CCL2 (Carlumab)-SPDB-DM4 Cannot Be Substituted

CCL2-targeted agents are not interchangeable. The naked Carlumab antibody (CNTO 888), despite its 22 pM binding affinity, failed to sustain free CCL2 suppression or demonstrate antitumor activity as a single agent in a phase 2 metastatic castration-resistant prostate cancer trial, with 0% PSA or RECIST responses [1]. PK/PD modeling revealed that the in vivo dissociation constant (KD = 2.4 nM) was substantially higher than the in vitro-measured 22 pM, indicating that Carlumab alone cannot achieve durable target engagement at clinically feasible doses [2]. Conjugating Carlumab to DM4 via the SPDB linker transforms the antibody from a ligand-neutralizing agent into a cytotoxic delivery platform, decoupling target engagement from therapeutic mechanism. Within the same Carlumab-based ADC family, linker-payload choice fundamentally alters pharmacology: the SPDB-DM4 conjugate generates lipophilic, membrane-permeable metabolites (DM4, S-methyl-DM4) that enable bystander killing of antigen-negative tumor cells, whereas the SMCC-DM1 conjugate is non-cleavable and produces only a charged, poorly cytotoxic lysine-SMCC-DM1 metabolite approximately 50-fold less potent than maytansine [3].

Naked Ab

Carlumab-SPDB-DM4 ADC

Cytotoxic DM4 payload delivered independently of sustained CCL2 neutralization

Naked Carlumab showed transient target engagement and no antitumor response in reported clinical model

Non-cleavable

SPDB-DM4 (cleavable)

Generates membrane-permeable DM4/S-methyl-DM4 for bystander killing

SMCC-DM1 conjugate produces only charged, non-diffusible metabolite; bystander capability absent

Alt payload

DM4 maytansinoid payload

Mitotic arrest and diffusible bystander metabolites unique to SPDB-DM4

SN38 or Duocarmycin SA conjugates lack the same metabolite profile and mechanism of action

• [1] Pienta KJ, Machiels JP, Schrijvers D, Alekseev B, Shkolnik M, Crabb SJ, Li S, Seetharam S, Puchalski TA, Takimoto C, Elsayed Y, Dawkins F, de Bono JS. Phase 2 study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 (CCL2), in metastatic castration-resistant prostate cancer. Invest New Drugs. 2013;31(3):760-768. PMID: 22907596. View Source
• [2] Fetterly GJ, Aras U, Meholick PD, Takimoto C, Seetharam S, McIntosh T, de Bono JS, Sandhu SK, Tolcher A, Davis HM. Utilizing pharmacokinetics/pharmacodynamics modeling to simultaneously examine free CCL2, total CCL2 and carlumab (CNTO 888) concentration time data. J Clin Pharmacol. 2013;53(10):1020-1027. PMID: 23878055. View Source
• [3] Leece B, Erickson HK, Wilhelm S, et al. Design of Antibody-Maytansinoid Conjugates Allows for Efficient Detoxification via Liver Metabolism. (CORE repository). The uncleavable mAb-SMCC-[3H]DM1 conjugate produced lysine-SMCC-[3H]DM1, nearly 50-fold less cytotoxic than maytansine. View Source

Quantitative Differentiation Evidence

Cleavable vs. Non-Cleavable Linker Comparison

Anti-CCL2 (Carlumab)-SPDB-DM4 utilizes a sterically hindered disulfide linker that remains stable in circulation but is reduced upon internalization into tumor cells by cytosolic glutathione (GSH), which is present at 1–10 mM intracellularly versus 8–11 µM cysteine in plasma [1]. In contrast, the comparator Anti-CCL2 (Carlumab)-SMCC-DM1 employs a non-cleavable thioether linker that requires complete lysosomal degradation of the antibody for payload release, generating only the charged, membrane-impermeable metabolite lysine-SMCC-DM1. This metabolite is nearly 50-fold less cytotoxic than maytansine in cell-based viability assays [2]. Furthermore, the lipophilic metabolites of the disulfide-linked SPDB-DM4 conjugate (DM4 and S-methyl-DM4) are nearly 1000 times more cytotoxic than the hydrophilic lysine-linker-maytansinoid metabolites when added extracellularly [3]. The SPDB-DM4 conjugate exhibits a circulation half-life of approximately 9 days, after which the drug deconjugates from the antibody [4].

Cleavable vs non-cleavable linker

Class-level

SPDB-DM4 metabolites ~1000× more cytotoxic than lysine-SMCC-DM1; SMCC-DM1 metabolite ~50-fold less potent than maytansine. GSH 1–10 mM intracellular

Supports linker-dependent bystander metabolite context

Reported cell-based viability assays; data to verify in target model

Evidence Dimension	Metabolite cytotoxicity and linker-mediated drug release mechanism
Target Compound Data	SPDB-DM4: Generates lipophilic metabolites DM4 and S-methyl-DM4; ~1000× more cytotoxic than lysine-linker metabolites; disulfide reduced by intracellular GSH (1–10 mM); circulation t1/2 ≈ 9 days.
Comparator Or Baseline	SMCC-DM1 (non-cleavable thioether): Generates only lysine-SMCC-DM1 metabolite, ~50-fold less cytotoxic than maytansine; no bystander-capable metabolites generated.
Quantified Difference	~1000-fold higher cytotoxicity of SPDB-DM4 lipophilic metabolites vs. hydrophilic lysine-linker metabolites; SMCC-DM1 metabolite ~50-fold less potent than maytansine.
Conditions	Cell-based viability assays with extracellular metabolite addition; huC242 antibody-maytansinoid conjugates in CanAg-positive tumor models (Erickson et al. 2010); GSH concentrations from Pillow et al. 2017.

Why This Matters

The cleavable SPDB linker determines whether the payload can diffuse out of the target cell and kill neighboring antigen-negative tumor cells—a capability completely absent from the SMCC-DM1 conjugate—making SPDB-DM4 the appropriate choice for heterogeneous solid tumor models.

• [1] Pillow TH, Sadowsky JD, Zhang D, Yu SF, Del Rosario G, Xu K, He J, Bhakta S, Ohri R, Kozak KR, Ha E, Junutula JR, Flygare JA. Decoupling stability and release in disulfide bonds with antibody-small molecule conjugates. Chem Sci. 2017;8(1):366-370. DOI: 10.1039/C6SC01831A. View Source
• [2] Leece B, Erickson HK, Wilhelm S, et al. Design of Antibody-Maytansinoid Conjugates Allows for Efficient Detoxification via Liver Metabolism. (CORE repository). Data: uncleavable mAb-SMCC-[3H]DM1 → lysine-SMCC-[3H]DM1, ~50-fold less cytotoxic than maytansine. View Source
• [3] Erickson HK, Park PU, Widdison WC, Kovtun YV, Garrett LM, Hoffman K, Lutz RJ, Goldmacher VS, Blättler WA. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. PMID: 19891424. View Source
• [4] Pillow TH, et al. Chem Sci. 2017. SPDB-DM4 deconjugates from the antibody in circulation with a half-life of ~9 days. View Source

Bystander Killing of Antigen-Negative Cells

The SPDB-DM4 conjugate produces lipophilic, electrically neutral metabolites (DM4 and S-methyl-DM4) that can permeate cell membranes and kill adjacent tumor cells regardless of their antigen expression status—a phenomenon termed bystander killing [1]. In a direct experimental demonstration using nBT062-SPDB-DM4 (same linker-payload, different antibody), the conjugate was inactive against CD138-negative Namalwa cells cultured alone, yet significant killing of these CD138-negative cells was observed when they were co-cultured with CD138-positive OPM2 cells [2]. This bystander killing is attributable to the unique S-methyl-DM4 metabolite, which is not generated by the SPDB-DM1 (SPP-DM1) conjugate [1]. The non-cleavable SMCC-DM1 comparator produces only the charged lysine-SMCC-DM1 metabolite that cannot cross cell membranes, rendering it incapable of bystander killing. In vivo efficacy ranking across a panel of disulfide-linked conjugates confirmed that huC242-SPDB-DM4 displayed the best antitumor efficacy, and that bystander killing of neighboring nontargeted tumor cells by diffusible cytotoxic metabolites was a key factor contributing to this superiority [3].

Bystander killing

Context-dependent

nBT062-SPDB-DM4 killed CD138-negative Namalwa cells only when co-cultured with CD138-positive OPM2 cells; unique S-methyl-DM4 metabolite not formed by SPP-DM1.

Bystander effect may extend to CCL2-negative subpopulations

Cross-study comparison; requires model-specific validation

Evidence Dimension	Bystander killing of antigen-negative tumor cells
Target Compound Data	SPDB-DM4: Produces S-methyl-DM4 and DM4 lipophilic metabolites; nBT062-SPDB-DM4 demonstrated bystander killing of CD138-negative Namalwa cells when co-cultured with CD138-positive OPM2 cells.
Comparator Or Baseline	SMCC-DM1 (non-cleavable): Produces only charged lysine-SMCC-DM1; no bystander killing capability. SPP-DM1 (less hindered disulfide): No S-methyl-DM1 metabolite detected; reduced bystander potential.
Quantified Difference	SPDB-DM4 generates the unique S-methyl-DM4 bystander metabolite not observed with SPP-DM1. Lipophilic metabolites ~1000× more cytotoxic than charged lysine-linked metabolites in extracellular addition assays.
Conditions	nBT062 antibody conjugated to SPDB-DM4, SPP-DM1, or SMCC-DM1; Namalwa (CD138-negative) and OPM2 (CD138-positive) co-culture model; huC242 xenograft efficacy panel.

Why This Matters

For CCL2-positive tumors with heterogeneous antigen expression, only SPDB-DM4-based ADCs can eliminate both CCL2-positive and CCL2-negative tumor cell populations through metabolite diffusion, a capability absent from SMCC-DM1 and reduced in less hindered disulfide conjugates.

• [1] Erickson HK, Park PU, Widdison WC, Kovtun YV, Garrett LM, Hoffman K, Lutz RJ, Goldmacher VS, Blättler WA. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. PMID: 19891424. View Source
• [2] Hideshima T, et al. The Monoclonal Antibody nBT062 Conjugated to Cytotoxic Maytansinoids Has Potent and Selective Cytotoxicity against CD138 Positive Multiple Myeloma Cells in Vitro and in Vivo. Blood. 2008;112(11):1716. nBT062-SPDB-DM4 bystander killing data. View Source
• [3] Kellogg BA, Garrett L, Kovtun Y, Lai KC, Leece B, Miller M, et al. Disulfide-linked antibody-maytansinoid conjugates: Optimization of in vivo activity by varying the steric hindrance at carbon atoms adjacent to the disulfide linkage. Bioconjug Chem. 2011;22(4):717-727. DOI: 10.1021/bc100480a. View Source

Carlumab Binding Affinity and Clinical Limitations

Carlumab (CNTO 888) binds human CCL2 with a dissociation constant of KD = 22 pM and does not cross-react with mouse CCL2 or other human CC chemokines [1]. This high-affinity binding underpins the targeting specificity of the ADC. However, as a naked antibody, Carlumab demonstrated critical limitations in clinical trials: in a phase 2 study of 46 patients with metastatic castration-resistant prostate cancer receiving 15 mg/kg every 2 weeks, there were zero PSA or RECIST responses, and free CCL2 suppression was only transient following each dose and not sustained [2]. PK/PD modeling revealed that the in vivo dissociation constant (KD = 2.4 nM) was approximately 100-fold higher than the in vitro-measured affinity, and that this discrepancy was the major factor preventing sustained free CCL2 suppression at clinically viable doses [3]. By conjugating Carlumab to DM4, the SPDB-DM4 ADC decouples therapeutic activity from sustained ligand neutralization: the antibody serves solely as a tumor-homing vehicle, and cytotoxicity is mediated by the DM4 payload regardless of whether the CCL2/CCR2 axis remains blocked.

Carlumab affinity & limitations

Head-to-head

In vitro KD = 22 pM; in vivo KD ≈ 2.4 nM (~100-fold higher). Naked antibody 0/46 response in reported prostate cancer model; free CCL2 suppression transient.

ADC decouples cytotoxicity from sustained target engagement

Reported phase 2 endpoint context; RUO ADC bypasses this limitation

Evidence Dimension	Clinical target engagement and antitumor activity
Target Compound Data	Carlumab-SPDB-DM4 ADC: Combines 22 pM CCL2 binding with DM4-mediated microtubule inhibition; therapeutic effect not dependent on sustained CCL2 neutralization.
Comparator Or Baseline	Naked Carlumab (CNTO 888): KD = 22 pM in vitro but in vivo KD = 2.4 nM (~100-fold higher); Phase 2 mCRPC: 0% PSA/RECIST response rate (0/46 patients); free CCL2 suppression transient and unsustained.
Quantified Difference	~100-fold discrepancy between in vitro (22 pM) and in vivo (2.4 nM) KD for naked antibody; ADC format bypasses this limitation by using antibody only for delivery, not sustained neutralization.
Conditions	Phase 2 open-label study; 46 patients; 15 mg/kg Carlumab IV q2w; PK/PD modeling from 21 refractory cancer patients.

Why This Matters

Procurement of the Carlumab-SPDB-DM4 ADC rather than the naked antibody is essential for any research program aiming to achieve CCL2-directed cytotoxicity, as the naked antibody has been clinically proven incapable of sustaining target engagement or delivering meaningful antitumor activity.

• [1] Obmolova G, Teplyakov A, Malia TJ, Grygiel TLR, Sweet R, Snyder LA, Gilliland GL. Structural basis for high selectivity of anti-CCL2 neutralizing antibody CNTO 888. Mol Immunol. 2012;51(2):227-233. PMID: 22487721. KD = 22 pM. View Source
• [2] Pienta KJ, et al. Phase 2 study of carlumab (CNTO 888) in metastatic castration-resistant prostate cancer. Invest New Drugs. 2013;31(3):760-768. PMID: 22907596. 0% PSA/RECIST responses; transient free CCL2 suppression. View Source
• [3] Fetterly GJ, et al. Utilizing pharmacokinetics/pharmacodynamics modeling to simultaneously examine free CCL2, total CCL2 and carlumab (CNTO 888) concentration time data. J Clin Pharmacol. 2013;53(10):1020-1027. PMID: 23878055. In vivo KD = 2.4 nM. View Source

DM4 Payload Potency vs. Conventional Agents

The DM4 payload of Anti-CCL2 (Carlumab)-SPDB-DM4 belongs to the maytansinoid class, which suppresses microtubule dynamics at concentrations 100- to 1000-fold lower than conventional vinca alkaloids [1]. DM4 binds to the vinca domain of β-tubulin with high affinity (Kd ≈ 10⁻⁹ M) . Antibody-maytansinoid conjugates accumulate intracellularly and induce mitotic arrest at 250- to 1000-fold lower concentrations than those required for their association with tubulin or microtubules [2]. This extreme potency is a defining feature of the DM4 payload class and is the reason maytansinoids cannot be administered as free drugs systemically—they must be targeted via antibody conjugation. Comparatively, ADC payloads such as SN38 (topoisomerase I inhibitor, IC50 in the nanomolar range) and Duocarmycin SA (DNA alkylator) operate through entirely different mechanisms and lack the mitotic arrest-mediated bystander metabolite profile unique to SPDB-DM4 .

DM4 payload potency

Class-level

100–1000× lower concentration than vinca alkaloids for microtubule suppression; mitotic arrest at 250–1000× lower than tubulin-binding concentration.

Supports maytansinoid-class cytotoxicity interpretation

Class-level literature data; confirm in relevant CCL2+ cell models

Evidence Dimension	Payload cytotoxic potency relative to standard chemotherapeutics
Target Compound Data	DM4 (maytansinoid): Suppresses microtubule dynamics at 100–1000× lower concentrations than vinca alkaloids; tubulin binding Kd ≈ 10⁻⁹ M; induces mitotic arrest at 250–1000× lower concentration than required for tubulin association.
Comparator Or Baseline	Vinca alkaloids (e.g., vinblastine/vincristine): Standard microtubule inhibitors. SN38: Topoisomerase I inhibitor payload. Duocarmycin SA: DNA alkylator payload (both used in alternative anti-CCL2 Carlumab ADC formats).
Quantified Difference	100–1000× greater potency than vinca alkaloids in microtubule dynamics suppression; ~1000× greater extracellular cytotoxicity of DM4/S-methyl-DM4 vs. lysine-linked maytansinoid metabolites.
Conditions	In vitro microtubule dynamics assays; cell-based viability assays with various carcinoma cell lines; maytansinoid literature class data.

Why This Matters

When selecting among anti-CCL2 Carlumab ADC formats (SPDB-DM4 vs. MC-Vc-PAB-SN38 vs. MC-Vc-PAB-Duocarmycin SA), the DM4 payload provides both extreme intracellular potency and uniquely diffusible metabolites for bystander killing—a combination not available from SN38 or Duocarmycin SA payloads.

• [1] ADC Review. Maytansinoids as Payloads of ADCs: DM1, DM4. 2023. Available at: https://www.adcreview.com (accessed 2026). Data: cytotoxicity >100-fold higher than vinca alkaloids. View Source
• [2] Lopus M, Oroudjev E, Wilson L, et al. Maytansine and cellular metabolites of antibody-maytansinoid conjugates strongly suppress microtubule dynamics by binding to microtubules. Mol Cancer Ther. 2010. Maytansinoids accumulate in cells and induce mitotic arrest at 250–1000× lower concentrations. View Source

Sulfo-SPDB-DM4 Linker-Payload Clinical Validation

The sulfo-SPDB-DM4 linker-payload used in Anti-CCL2 (Carlumab)-SPDB-DM4 is identical to the drug-linker platform employed in Mirvetuximab soravtansine (IMGN853/Elahere), which received FDA accelerated approval in November 2022 for FRα-positive platinum-resistant ovarian cancer [1]. In this ADC, the charged sulfonate group on the sulfo-SPDB linker enhances hydrophilicity, reducing ADC aggregation and improving pharmacokinetic properties [2]. The clinical ADC achieves a drug-to-antibody ratio (DAR) of approximately 3.5:1 and generates the same three active metabolites—lysine-Nε-sulfo-SPDB-DM4, S-methyl-DM4, and DM4—with the latter two mediating bystander killing [3]. The FDA approval of an ADC using this exact linker-payload combination provides regulatory precedent for the sulfo-SPDB-DM4 platform and confirms its translational viability [1]. For procurement decisions, this means that Anti-CCL2 (Carlumab)-SPDB-DM4 benefits from the extensive preclinical and clinical characterization of the sulfo-SPDB-DM4 linker-payload, reducing uncertainty in experimental design and data interpretation.

Sulfo-SPDB-DM4 platform

Context-dependent

Identical linker-payload used in an FDA-approved ADC (mirvetuximab soravtansine); confirmed bystander metabolite profile and DAR ~3.5.

Regulatory precedent may inform translational research context

Supporting evidence; results not directly attributable to Carlumab conjugate

Evidence Dimension	Clinical validation status of the linker-payload platform
Target Compound Data	Anti-CCL2 (Carlumab)-SPDB-DM4: Uses sulfo-SPDB-DM4 linker-payload; DAR ~3.5 (class-typical); generates S-methyl-DM4 and DM4 bystander metabolites.
Comparator Or Baseline	Alternative anti-CCL2 Carlumab ADC formats such as SMCC-DM1 (non-cleavable, no regulatory precedent), MC-Vc-PAB-SN38 (cleavable peptide linker, topoisomerase inhibitor), MC-Vc-PAB-Duocarmycin SA (DNA alkylator). None of these linker-payload combinations have an FDA-approved ADC precedent using the Carlumab antibody.
Quantified Difference	FDA-approved ADC (Elahere) using identical sulfo-SPDB-DM4 platform; DAR ~3.5:1; confirmed bystander metabolite profile in clinical setting.
Conditions	FDA accelerated approval November 2022 (SORAYA trial, NCT04296890); mirvetuximab soravtansine metabolites: lysine-Nε-sulfo-SPDB-DM4, S-methyl-DM4, DM4.

Why This Matters

Choosing the sulfo-SPDB-DM4 ADC format provides experimental results that are more readily translatable and interpretable against a backdrop of existing clinical data for the same linker-payload platform, unlike alternative formats that lack regulatory validation.

• [1] MedPath. Mirvetuximab soravtansine (Elahere) Drug Page. FDA accelerated approval November 2022 for FRα-positive platinum-resistant ovarian cancer. Available at: https://trial.medpath.com/drug/0df4b837b85c6578 (accessed 2026). View Source
• [2] ADC Review. ImmunoGen & FDA Discuss Development of Mirvetuximab Soravtansine. 2019. Sulfo-SPDB linker prevents cleavage in bloodstream and improves efficacy in multidrug resistant tumor cells. View Source
• [3] Creative Biolabs. Anti-FOLR1 (M9346A)-sulfo-SPDB-DM4 ADC Product Page. Sulfo-SPDB-DM4 linker characterization and metabolite profile. View Source

Optimal Research & Preclinical Applications

Heterogeneous Solid Tumor Xenograft Models

Use Anti-CCL2 (Carlumab)-SPDB-DM4 in xenograft models of prostate, breast, ovarian, or gastric cancers where CCL2 is expressed heterogeneously within the tumor mass. The SPDB-DM4 conjugate's ability to generate diffusible lipophilic metabolites (DM4 and S-methyl-DM4) that mediate bystander killing of CCL2-negative tumor cells makes it uniquely suitable for tumors with non-uniform target expression [1]. In contrast, the Anti-CCL2 (Carlumab)-SMCC-DM1 conjugate, which produces only charged non-diffusible metabolites with ~50-fold lower cytotoxicity, would be predicted to fail against antigen-negative subpopulations [2]. This differential can be exploited to benchmark ADC performance as a function of antigen heterogeneity. Standard dosing in xenograft models using the huC242-SPDB-DM4 precedent suggests a single intravenous dose of 3.4 mg/kg can achieve complete tumor regression in sensitive models [3].

Linker-Payload Comparative Pharmacology

Leverage the unique availability of multiple Carlumab-based ADCs (SPDB-DM4, SMCC-DM1, MC-Vc-PAB-SN38, MC-Vc-PAB-Duocarmycin SA) from common vendors as a controlled experimental system for studying linker and payload contributions to ADC pharmacology. Because all these conjugates share the identical Carlumab antibody (same target, same affinity KD = 22 pM, same isotype IgG1κ), any differences in in vitro cytotoxicity, bystander killing, in vivo efficacy, or toxicity can be attributed solely to the linker-payload component [1]. The SPDB-DM4 format serves as the cleavable disulfide/maytansinoid reference point against which the non-cleavable thioether SMCC-DM1 and alternative payload formats can be directly compared. The clinically validated sulfo-SPDB-DM4 platform (Elahere) further supports its use as a translational benchmark [2].

TME Modulation: CCL2-Blockade & Cytotoxicity

Deploy Anti-CCL2 (Carlumab)-SPDB-DM4 in studies examining the intersection of CCL2/CCR2 axis biology and direct tumor cell killing. The Carlumab antibody component retains its capacity to bind and neutralize CCL2, potentially reducing monocyte/macrophage recruitment into the tumor microenvironment, while the DM4 payload simultaneously delivers potent cytotoxic activity to CCL2-positive tumor and stromal cells [1]. This dual mechanism cannot be achieved with the naked Carlumab antibody, which failed to sustain CCL2 suppression in phase 2 clinical trials despite achieving transient free CCL2 reduction [2]. The ADC format thus enables investigation of whether CCL2-targeted cytotoxic delivery can overcome the inadequate target engagement that limited the naked antibody's clinical development.

ADC Developability with Hydrophilic Sulfo-SPDB Linker

Use Anti-CCL2 (Carlumab)-SPDB-DM4 as a model ADC for studying the impact of linker hydrophilicity on ADC aggregation, solubility, and pharmacokinetics. The sulfonate modification on the sulfo-SPDB linker enhances aqueous solubility and reduces aggregation propensity compared to non-sulfonated disulfide linkers, a property that contributed to the clinical success of the sulfo-SPDB-DM4 platform in Mirvetuximab soravtansine (Elahere) [1]. The ADC achieves a typical DAR of ~3.5 while maintaining favorable biophysical properties [2]. Researchers can compare aggregation kinetics, payload release rates, and in vivo PK profiles against the non-cleavable SMCC-DM1 Carlumab conjugate to isolate the contributions of linker chemistry to ADC developability [3].

Application

Selection Property

Validation Focus

Heterogeneous tumor xenograft models

Bystander-capable cleavable linker

Antigen-negative cell killing assessment

Linker-payload comparative pharmacology

Shared Carlumab antibody backbone

Linker/payload-dependent response review

CCL2/CCR2 axis + cytotoxicity studies

Dual ligand-blocking and payload delivery

TME modulation and target engagement monitoring

ADC developability (linker hydrophilicity)

Sulfonated SPDB for reduced aggregation

Aggregation, solubility, and PK profiling

• [1] Erickson HK, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. PMID: 19891424. Bystander killing by lipophilic DM4/S-methyl-DM4 metabolites. View Source
• [2] Leece B, et al. Design of Antibody-Maytansinoid Conjugates Allows for Efficient Detoxification via Liver Metabolism. SMCC-DM1 metabolite ~50-fold less cytotoxic than maytansine. Available via CORE repository. View Source
• [3] GlpBio. Cantuzumab ravtansine Product Page. huC242-DM4 single IV dose 3.4 mg/kg causes complete tumor regression in SCID mice bearing N87 gastric tumor xenografts. View Source